Cas no 1257871-80-9 (4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride)
4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride is a fluorinated pyrazole derivative with a molecular formula of C12H15FN3O·HCl. This compound features a 4-fluorophenyl substituent at the 4-position and a methoxymethyl group at the 5-position of the pyrazole ring, along with an amine functionality at the 3-position. The hydrochloride salt form enhances its stability and solubility in aqueous systems, making it suitable for pharmaceutical and biochemical applications. The presence of the fluorine atom may improve metabolic stability and binding affinity in drug design. This structurally optimized pyrazole scaffold serves as a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors or GPCR-targeting compounds. Its well-defined heterocyclic core offers opportunities for further derivatization while maintaining favorable physicochemical properties.
1257871-80-9 structure
Product Name:4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride
CAS No:1257871-80-9
MF:C11H13ClFN3O
MW:257.691824674606
CID:3047062
PubChem ID:45598997
Update Time:2025-07-02
4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride
- 1257871-80-9
- 4-(4-Fluorophenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride
- AKOS015849274
- CS-0338215
- 4-(4-fluorophenyl)-5-(methoxymethyl)-1H-pyrazol-3-amine;hydrochloride
- 4-(4-fluorophenyl)-3-(methoxymethyl)-1H-pyrazol-5-amine hydrochloride
- 4-(4-fluorophenyl)-5-(methoxymethyl)-1H-pyrazol-3-amine hydrochloride
-
- Inchi: 1S/C11H12FN3O.ClH/c1-16-6-9-10(11(13)15-14-9)7-2-4-8(12)5-3-7;/h2-5H,6H2,1H3,(H3,13,14,15);1H
- InChI Key: GRMPTGKERMSMJM-UHFFFAOYSA-N
- SMILES: C(C1NN=C(N)C=1C1C=CC(F)=CC=1)OC.Cl
Computed Properties
- Exact Mass: 257.0731179g/mol
- Monoisotopic Mass: 257.0731179g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.9Ų
4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034498-500mg |
4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride |
1257871-80-9 | 500mg |
3251.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034498-500mg |
4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride |
1257871-80-9 | 500mg |
3251CNY | 2021-05-07 |
4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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